Cas no 15311-12-3 (Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-)
15311-12-3 structure
Product Name:Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
CAS No:15311-12-3
MF:C14H11N3S
MW:253.322241067886
CID:198165
PubChem ID:177586
Update Time:2025-04-19
Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
- 2-(4-methylphenyl)-5-pyridin-3-yl-1,3,4-thiadiazole
- Pyridine, 3-(5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl)-
- 15311-12-3
- DTXSID60165225
- Pyridine, 3-(5-p-tolyl-1,3,4-thiadiazol-2-yl)-
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- Inchi: 1S/C14H11N3S/c1-10-4-6-11(7-5-10)13-16-17-14(18-13)12-3-2-8-15-9-12/h2-9H,1H3
- InChI Key: LFRWFSWBZKPMNI-UHFFFAOYSA-N
- SMILES: S1C(C2C=NC=CC=2)=NN=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 253.06753
- Monoisotopic Mass: 253.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.233
- Boiling Point: 437.4°Cat760mmHg
- Flash Point: 209.1°C
- Refractive Index: 1.628
- PSA: 38.67
Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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